N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-isopropyl-2,2-dimethylpropanamide

• IUPAC Name: N-[[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2,2-dimethyl-N-propan-2-ylpropanamide
• InChI: InChI=1S/C19H27N3O4/c1-12(2)22(18(23)19(3,4)5)11-16-20-17(21-26-16)13-8-9-14(24-6)15(10-13)25-7/h8-10,12H,11H2,1-7H3
• InChI Key: BRVGXCJQQFMSRD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1=NC(=NO1)C2=CC(=C(C=C2)OC)OC)C(=O)C(C)(C)C
• Molecular Formula: C19H27N3O4
• Molecular Weight: 361.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to the target often involves multi-step reactions with a focus on forming the oxadiazole ring, which is a common feature in these molecules. For instance, Jia-Hui Chen et al. (2004) demonstrated the synthesis of a related compound through the reaction of methyl (2-{[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methoxy}phenyl)acetate and N,N-dimethylformamide dimethyl acetal, highlighting the typical pathways involving methoxyphenyl precursors and the formation of oxadiazole rings through specific interactions and bond formations Chen et al., 2004.

Mechanism of Action

The mechanism of action of this compound, if it has biological activity, is not known. It’s worth noting that compounds with similar structures have been studied for their biological activities, but without specific studies on this compound, it’s not possible to predict its mechanism of action.